(8-Methoxyquinolin-5-yl)methanol
Cat. No. B1639259
M. Wt: 189.21 g/mol
InChI Key: RFPIOFKVCQYYFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:15][CH2:16][Cl:17].[OH:1][CH2:2][c:3]1[c:4]2[cH:5][cH:6][cH:7][n:8][c:9]2[c:10]([O:13][CH3:14])[cH:11][cH:12]1>>[O:1]=[CH:2][c:3]1[c:4]2[cH:5][cH:6][cH:7][n:8][c:9]2[c:10]([O:13][CH3:14])[cH:11][cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(CO)c2cccnc12
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(C=O)c2cccnc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
